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Compound of Interest

Compound Name: POLYQUATERNIUM-27
CAS No.: 132977-85-6
Cat. No.: B1178274
Get Quote
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Executive Summary

Polyquaternium-27 (PQ-27) represents a distinct class of cationic polyelectrolytes
characterized by its block copolymer architecture. Unlike random copolymers (e.g.,
Polyquaternium-7) or hydrophobically modified natural polymers (e.g., Polyquaternium-10), PQ-
27 is synthesized via the reaction of two pre-formed polyionene blocks: Polyquaternium-2 and
Polyquaternium-17.

This "block” configuration confers unique interfacial properties, specifically in controlled
coacervation and surface substantivity. While traditionally dominant in high-performance
cosmetic conditioning, its high charge density and polyionene backbone present under-
explored potential in mucosal drug delivery, antimicrobial coatings, and gene vector design.

Molecular Architecture & Synthesis
The Polyionene Backbone

PQ-27 is not a pendant cationic polymer; it is a polyionene, meaning the quaternary ammonium
charge sites are integral to the polymer backbone. This results in a flatter conformation on
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surfaces compared to the "loops and tails" of pendant cationic polymers.

e Block A (Polyquaternium-2): A urea-based polyionene formed by the reaction of
bis(dimethylaminopropyl)urea and dichloroethyl ether. It contributes flexibility and hydrogen-
bonding capability.

» Block B (Polyquaternium-17): An adipic acid-based polyionene. It introduces different
hydrophobicity and spacing between charge centers.

Synthesis Logic

The synthesis involves the coupling of reactive terminal groups (typically halide or amine
termini) of the pre-polymers.
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Figure 1: Modular synthesis of Polyquaternium-27. The reaction fuses two distinct polyionene
blocks, creating a material with dual physicochemical zones.

Physicochemical Properties

The block structure creates a material that does not behave like a statistical average of its

monomers.
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Property

Description

Relevance to Application

Charge Density

High (Integral Backbone)

Strong electrostatic adhesion
to anionic substrates (hair,
mucosa, bacterial

membranes).

~20,000 — 100,000 Da

Large enough to prevent

Molecular Weight ) systemic absorption (safety);
(Typical) .
small enough for solubility.
o ] Facilitates injectability or
Newtonian in dilute solution; N ] -
Rheology S sprayability while maintaining
Shear-thinning in coacervates. )
surface retention.[1]
] ] Versatile formulation window;
. Water-soluble; Compatible with
Solubility o ) "Salt-tolerant” compared to
non-ionics/amphoterics.
some pendant polyquats.
) o Critical for "Dilution-
o Tunable via Block B (Adipic - )
Hydrophobicity Deposition" mechanism and

segment).

membrane interaction.

Bio-Interfacial Dynamics: Mechanisms of Action
The Dilution-Deposition Mechanism (Coacervation)

For surface modification (hair/skin conditioning) or topical drug retention, PQ-27 utilizes a

phase separation mechanism triggered by dilution.

o Concentrated State: PQ-27 is solubilized by high surfactant concentration (micellar

shielding).

¢ Dilution: Water addition breaks micelles.

o Coacervation: The cationic polymer complexes with anionic surfactants, forming a polymer-

rich phase (coacervate) that precipitates onto the substrate.

Mucoadhesion (Drug Delivery Potential)
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PQ-27's polyionene structure suggests high potential for mucosal drug delivery, similar to

Chitosan but with synthetic consistency.
o Mechanism: Electrostatic attraction between quaternary amines (

) and sialic acid residues (
) on mucin.

e Advantage: The "block" structure may allow one block to anchor to mucin while the other

stabilizes a drug payload.
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:
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Figure 2: The Dilution-Deposition Pathway. This mechanism ensures the polymer deposits only
when triggered, preventing formulation instability.
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Experimental Protocols

Protocol A: Charge Density Determination
(Polyelectrolyte Titration)

Validates the cationic activity of the raw material.

Materials:

e 0.001 N PVSK (Polyvinyl sulfate potassium salt) - Anionic Titrant.
e Toluidine Blue O (Indicator).

o Photometric Titrator (e.g., Metrohm Optrode).

Workflow:

Preparation: Dissolve 0.1g PQ-27 (exact weight

) in 50mL deionized water. Adjust pH to 7.0.

¢ Indicator: Add 2-3 drops of Toluidine Blue. Solution turns blue (cationic excess).
o Titration: Titrate with PVSK. The anionic PVSK complexes with PQ-27.
o Endpoint: The solution transitions from blue to pink/purple (free indicator).
» Calculation:
(Where

is the correction factor for the titrant).

Protocol B: Coacervation Region Mapping

Determines the optimal ratio for deposition.
Workflow:

e Stock Solutions: Prepare 1% w/w PQ-27 and 10% w/w Anionic Surfactant (e.g., SLES).
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Matrix: Create a series of vials with fixed Surfactant concentration (e.g., 10%) and increasing
PQ-27 (0.1% to 1.0%).

Dilution: Dilute each vial 1:10 with water.

Measurement: Measure Transmittance (%T) at 600nm using a UV-Vis Spectrophotometer.

Analysis: Plot %T vs. Polymer Concentration.
o High %T (>95%): No coacervation (ineffective deposition).
o Low %T (<60%): Strong coacervation (high deposition potential).

Safety & Regulatory Status (E-E-A-T)

The safety of Polyquaterniums is rigorously evaluated by the Cosmetic Ingredient Review (CIR)
Expert Panel.

o Systemic Toxicity: PQ-27 is a large molecular weight polymer (

Da). It does not penetrate the stratum corneum,; therefore, systemic toxicity is negligible [1].

¢ lIrritation: Classified as a mild-to-non-irritant in standard Draize tests at use concentrations
(<5%).

e Monomer Residuals: High-quality synthesis ensures residual monomers (dichloroethyl ether)
are removed to <1ppm levels.

e Regulatory: Listed in the Personal Care Products Council (PCPC) Dictionary.

Expert Insight: For drug development, while PQ-27 is safe for topical/mucosal contact, it is not
biodegradable. It should not be used for parenteral (injectable) delivery where accumulation in
the reticuloendothelial system (RES) could occur.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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